4-Methoxy-7-methyl-benzothiazole

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 4-methoxy-7-methyl-1,3-benzothiazole
• InChI: InChI=1S/C9H9NOS/c1-6-3-4-7(11-2)8-9(6)12-5-10-8/h3-5H,1-2H3
• InChI Key: LVFHKIBXDHOUDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=CS2

Description

4-Methoxy-7-methyl-benzothiazole (C₉H₉NOS, molecular weight 179.24 g/mol) is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a methoxy (-OCH₃) group at position 4 and a methyl (-CH₃) group at position 5. The electron-donating methoxy and methyl substituents likely enhance solubility in organic solvents and influence electronic properties, such as resonance stabilization and charge distribution .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Physical Properties of Selected Benzothiazoles

Compound Name	Substituents	Melting Point (K)	Synthesis Yield	Key Characterization Techniques	Reference ID
2-(4-Methoxyphenyl)benzothiazole	2-(4-OCH₃-phenyl)	393	94%	$^1$H NMR, MS, FT-IR
5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole	5-Cl, 2-(4-OCH₃-phenyl)	N/A	N/A	X-ray crystallography (dihedral angle: 8.76°)
(E)-6-Methoxy-2-(4-azidostyryl)-1,3-benzothiazole	6-OCH₃, 2-(styryl-azide)	N/A	N/A	$^1$H NMR, IR
2-(4-Ethoxyphenyl)-7-methoxyimidazo[2,1-b]benzothiazole	7-OCH₃, 2-(4-OEt-phenyl)	N/A	N/A	Molecular formula: C₁₈H₁₆N₂O₂S

Key Observations :

• Substituent Position : The methoxy group at position 4 in 4-Methoxy-7-methyl-benzothiazole differs from analogs like 6-methoxy ( ) or 7-methoxy ( ). Positional changes alter electronic effects; para-substituted methoxy groups (e.g., 4-OCH₃) enhance resonance stabilization compared to ortho/meta positions .

Crystallographic and Spectroscopic Insights

• Crystal Packing : The dihedral angle between benzothiazole and methoxyphenyl rings in 5-chloro-2-(4-methoxyphenyl)-1,3-benzothiazole is 8.76° , indicating near-planar geometry. For 4-Methoxy-7-methyl-benzothiazole, the methyl group at position 7 may introduce slight torsional strain, affecting crystallinity and melting points.
• Spectroscopic Signatures : Methoxy groups in benzothiazoles produce distinct $^1$H NMR signals (δ 3.8–4.0 ppm) and IR stretches (~1250 cm⁻¹ for C-O) , which would differ slightly in 4-Methoxy-7-methyl-benzothiazole due to substituent proximity.